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Compound of Interest

Compound Name: Evolitrine

Cat. No.: B1580591

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Acronychia pedunculata, a plant belonging to the Rutaceae family, is utilized in traditional
medicine, particularly in Sri Lanka, for treating inflammatory conditions.[1] Scientific
investigations have identified evolitrine, a furoquinoline alkaloid, as a major bioactive
compound in the leaves of this plant, exhibiting significant anti-inflammatory and analgesic
properties.[1][2] This document provides a detailed protocol for the extraction and isolation of
evolitrine from the leaves of Acronychia pedunculata, based on established methodologies.
The protocol is intended to be a comprehensive guide for researchers in natural product
chemistry and drug discovery.

Quantitative Data Summary

The following table summarizes the typical yields obtained at different stages of the extraction
and purification process.
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Parameter Value
Starting Plant Material (dried leaves) 1kg
Volume of 70% Ethanol for Extraction 5L
Yield of Crude 70% Ethanol Extract 150 g
Yield of Alkaloid Fraction 10g
Yield of Purified Evolitrine 500 mg
Purity of Evolitrine (by HPLC) >98%

Experimental Protocols

This section details the step-by-step methodology for the extraction and isolation of evolitrine.
1. Preparation of Plant Material:

o Fresh leaves of Acronychia pedunculata are collected and washed thoroughly with distilled
water to remove any dirt and debris.

e The leaves are air-dried in the shade for 7-10 days until they are brittle.

e The dried leaves are then ground into a coarse powder using a mechanical grinder.

2. Crude Extraction with 70% Ethanol:

e The powdered leaves are macerated with 70% ethanol at a solid-to-solvent ratio of 1:5 (w/v).
e The mixture is shaken periodically and left to stand for 72 hours at room temperature.

e The extract is then filtered through Whatman No. 1 filter paper.

o The filtrate is concentrated under reduced pressure using a rotary evaporator at 40°C to
obtain the crude 70% ethanol extract (EELA).[1]

3. Acid-Base Extraction for Alkaloid Fraction:
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e The crude ethanol extract is dissolved in 5% hydrochloric acid (HCI).

e The acidic solution is then washed with dichloromethane (CH2Clz) to remove neutral and
acidic compounds.

e The aqueous layer is collected and basified with ammonium hydroxide (NH2OH) to a pH of
9-10.

e The basic solution is then partitioned with CH2Clz. The organic layer, containing the
alkaloids, is collected.

o The CH2CI: layer is washed with distilled water, dried over anhydrous sodium sulfate
(Na2S0a4), and evaporated to dryness to yield the total alkaloid fraction.

4. Isolation of Evolitrine by Column Chromatography:
o The alkaloid fraction is subjected to column chromatography over silica gel (60-120 mesh).

e The column is eluted with a gradient of chloroform (CHCIs) and methanol (MeOH), starting
with 100% CHCIs and gradually increasing the polarity with MeOH.

o Fractions are collected and monitored by thin-layer chromatography (TLC) using a mobile
phase of CHCI3:MeOH (95:5) and visualized under UV light (254 nm).

o Fractions showing a prominent spot corresponding to the Rf value of a standard evolitrine
sample are pooled.

e The pooled fractions are concentrated and recrystallized from methanol to yield pure
evolitrine.

5. Structure Confirmation:

e The identity and purity of the isolated evolitrine are confirmed by spectroscopic methods,
including Nuclear Magnetic Resonance (*H NMR and 3C NMR) and Mass Spectrometry
(MS), and by comparison with published data.[1]

Visualizations
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Experimental Workflow for Evolitrine Extraction

Acronychia pedunculata Leaves

Drying and Grinding

:

Maceration with 70% Ethanol

l

Filtration

l

Concentration (Rotary Evaporator)

l

[Crude 70% Ethanol Extraca

Acid-Base Extraction
[Alkaloid FractiorD

Silica Gel Column Chromatography

:

Fraction Pooling and Recrystallization

Pure Evolitrine

Spectroscopic Analysis (NMR, MS)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1580591?utm_src=pdf-body
https://www.benchchem.com/product/b1580591?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Workflow for the extraction and isolation of evolitrine.
Signaling Pathway (Hypothetical)

While the provided search results do not detail a specific signaling pathway for evolitrine's
action, it is known to have anti-inflammatory effects. A hypothetical pathway could involve the
inhibition of pro-inflammatory mediators.
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Caption: Hypothetical anti-inflammatory pathway of evolitrine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Protocol for the production of crude alcoholic extracts from native plants [protocols.io]

» To cite this document: BenchChem. [Application Notes and Protocols: Evolitrine Extraction
from Acronychia pedunculata Leaves]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580591#evolitrine-extraction-protocol-from-
acronychia-pedunculata-leaves]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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